Cas no 2680770-47-0 (6-Chloro-3-hydroxy-2-{[(prop-2-en-1-yloxy)carbonyl]amino}benzoic acid)

• Product Name: 6-Chloro-3-hydroxy-2-{[(prop-2-en-1-yloxy)carbonyl]amino}benzoic acid
• CAS No: 2680770-47-0
• MF: C₁₁H₁₀ClNO₅
• MW: 271.653802394867
• CID: 6100584
• PubChem ID: 165917072
• Update Time: 2025-10-31

6-Chloro-3-hydroxy-2-{[(prop-2-en-1-yloxy)carbonyl]amino}benzoic acid Chemical and Physical Properties

Names and Identifiers

• 6-chloro-3-hydroxy-2-{[(prop-2-en-1-yloxy)carbonyl]amino}benzoic acid
• 2680770-47-0
• EN300-28283610
• 6-Chloro-3-hydroxy-2-{[(prop-2-en-1-yloxy)carbonyl]amino}benzoic acid

• Inchi： 1S/C11H10ClNO5/c1-2-5-18-11(17)13-9-7(14)4-3-6(12)8(9)10(15)16/h2-4,14H,1,5H2,(H,13,17)(H,15,16)
• InChI Key： GKIMHIHCFQQHGI-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(=C1C(=O)O)NC(=O)OCC=C)O

Computed Properties

• Exact Mass: 271.0247501g/mol
• Monoisotopic Mass: 271.0247501g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 335
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 95.9Ų

Additional information on 6-Chloro-3-hydroxy-2-{[(prop-2-en-1-yloxy)carbonyl]amino}benzoic acid

Comprehensive Overview of 6-Chloro-3-hydroxy-2-{[(prop-2-en-1-yloxy)carbonyl]amino}benzoic acid (CAS No. 2680770-47-0)

6-Chloro-3-hydroxy-2-{[(prop-2-en-1-yloxy)carbonyl]amino}benzoic acid (CAS No. 2680770-47-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique chloro-hydroxy-benzoic acid backbone and allyloxycarbonyl functional group, serves as a versatile intermediate in the synthesis of bioactive molecules. Its molecular structure combines a 6-chloro-3-hydroxybenzoic acid core with a prop-2-en-1-yloxycarbonylamino moiety, making it a valuable building block for drug discovery and material science applications.

In recent years, the demand for 6-Chloro-3-hydroxy-2-{[(prop-2-en-1-yloxy)carbonyl]amino}benzoic acid has surged due to its potential role in developing small-molecule inhibitors and enzyme modulators. Researchers are particularly interested in its carbamate-linked side chain, which can be leveraged for targeted drug delivery systems. The compound's CAS No. 2680770-47-0 is frequently searched in academic databases, reflecting its relevance in medicinal chemistry and bioconjugation strategies. Its hydroxy-chloro substitution pattern also aligns with trends in sustainable synthesis, a hot topic in green chemistry.

One of the most discussed applications of 6-Chloro-3-hydroxy-2-{[(prop-2-en-1-yloxy)carbonyl]amino}benzoic acid lies in its utility for click chemistry reactions. The allyloxycarbonyl group enables efficient coupling with thiols or azides, a feature highly sought after in biomaterial engineering. This aligns with the growing interest in modular synthesis and high-throughput screening platforms. Furthermore, its benzoic acid derivative structure makes it compatible with metal-organic frameworks (MOFs), a trending area in nanotechnology.

From a commercial perspective, suppliers of CAS No. 2680770-47-0 emphasize its >95% purity, catering to stringent Good Manufacturing Practice (GMP) standards. Analytical techniques like HPLC and NMR are routinely employed to verify its identity, addressing the pharmaceutical industry's need for quality control. The compound's stability under ambient conditions also makes it a practical choice for scale-up production, a key consideration for industrial researchers.

Environmental and regulatory aspects of 6-Chloro-3-hydroxy-2-{[(prop-2-en-1-yloxy)carbonyl]amino}benzoic acid are frequently queried in scientific forums. While it is not classified as hazardous, its chlorinated aromatic component necessitates proper waste management protocols. This resonates with the broader discourse on eco-friendly chemical processing and circular economy principles in the chemical sector.

In summary, 6-Chloro-3-hydroxy-2-{[(prop-2-en-1-yloxy)carbonyl]amino}benzoic acid (CAS No. 2680770-47-0) represents a multifaceted compound bridging pharmaceutical innovation and material science. Its structural features and reactivity profile position it as a critical tool for addressing contemporary challenges in drug development and functional materials. As research continues to explore its potential, this compound is poised to remain a focal point in cutting-edge chemistry.